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Compound of Interest

5-Ethoxy-2-methyl-benzofuran-3-
Compound Name:
carboxylic acid

cat. No.: B1298686

In-depth Technical Guide: 5-Ethoxy-2-methyl-
benzofuran-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals
Abstract

5-Ethoxy-2-methyl-benzofuran-3-carboxylic acid is a heterocyclic compound belonging to
the benzofuran class. While comprehensive experimental data is not extensively available in
public literature, this document synthesizes the predicted physicochemical properties and
provides a foundational understanding of this molecule. The benzofuran scaffold is a privileged
structure in medicinal chemistry, known for a wide range of biological activities, suggesting that
derivatives such as this compound could be of interest for further investigation. This guide
presents the available computational data and outlines a general logical workflow for its
potential investigation.

Physicochemical Properties

Due to a lack of extensive experimental validation in publicly accessible databases, the
following properties are based on computational predictions. These values provide a useful
starting point for experimental design.
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Table 1: Predicted Physicochemical Properties of 5-Ethoxy-2-methyl-benzofuran-3-
carboxylic acid
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Property Value Source
Molecular Formula C12H1204 N/A
Molecular Weight 220.22 g/mol N/A
XLogP3 2.8 N/A
Hydrogen Bond Donor Count 1 N/A
Hydrogen Bond Acceptor
yereg P 4 N/A

Count
Rotatable Bond Count 3 N/A
Exact Mass 220.073559 g/mol N/A
Monoisotopic Mass 220.073559 g/mol N/A
Topological Polar Surface Area  59.7 A2 N/A
Heavy Atom Count 16 N/A
Formal Charge 0 N/A
Complexity 289 N/A
Isotope Atom Count 0 N/A
Defined Atom Stereocenter

0 N/A
Count
Undefined Atom Stereocenter

0 N/A
Count
Defined Bond Stereocenter

0 N/A
Count
Undefined Bond Stereocenter

0 N/A
Count
Covalently-Bonded Unit Count 1 N/A
Compound Is Canonicalized Yes N/A
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Logical Workflow for Compound Investigation

The following diagram outlines a general workflow for the systematic investigation of a novel
compound like 5-Ethoxy-2-methyl-benzofuran-3-carboxylic acid, from initial synthesis to

potential preclinical evaluation.
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Synthesis & Characterization

Chemical Synthesis

:

Purification
(e.g., Crystallization, Chromatography)

:

Structural Elucidation
(NMR, MS, IR)

Physicocherniical Profiling

Solubility Assessment

:

pKa Determination

:

LogP/LogD Measurement

:

Chemical Stability

Biological [Evaluation

Initial Biological Screening
(Target-based or Phenotypic)

:

In Vitro Assays
(e.g., Enzyme Inhibition, Cell Viability)

:

In Vivo Models
(e.g., Animal Disease Models)

Click to download full resolution via product page

Caption: General workflow for the investigation of a novel chemical entity.
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Potential Signaling Pathway Analysis

Given that many benzofuran derivatives exhibit anti-inflammatory, antimicrobial, and anticancer
activities, a hypothetical signaling pathway that could be investigated is the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) pathway, which is a central mediator of

inflammatory responses.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway.

 To cite this document: BenchChem. [physical and chemical properties of 5-Ethoxy-2-methyl-
benzofuran-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298686#physical-and-chemical-properties-of-5-
ethoxy-2-methyl-benzofuran-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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